3,9-Dimethylidene-1,5,7,11-tetraoxaspiro[5.5]undecane

• CAS No.: 55849-58-6
• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 3,9-dimethylidene-1,5,7,11-tetraoxaspiro[5.5]undecane
• InChI: InChI=1S/C9H12O4/c1-7-3-10-9(11-4-7)12-5-8(2)6-13-9/h1-6H2
• InChI Key: BPQKTIYOHKFFAF-UHFFFAOYSA-N
• SMILES: C=C1COC2(OC1)OCC(=C)CO2

Description

3,9-Dimethylidene-1,5,7,11-tetraoxaspiro[5.5]undecane is a type of spiro orthocarbonate (SOC). SOCs have been widely studied, particularly as monomers which on polymerization undergo minimal shrinkage. The dimethylidene SOC is of particular interest because, unlike the parent SOC, it is amenable to free-radical polymerization.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a bicyclic structure incorporating hetero atoms, particularly sulfur. This structure offers the potential of polymers with improved refractive indices and mechanical properties.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily involve polymerization. The compound is amenable to free-radical polymerization.

Mechanism of Action

The mechanism of action of 3,9-Dimethylidene-1,5,7,11-tetraoxaspiro[5.5]undecane involves radical ring-opening polymerization. It is suggested that if the first single ring opening occurs, successive second ring opening takes place more smoothly.

Future Directions

The future directions for research on 3,9-Dimethylidene-1,5,7,11-tetraoxaspiro[5.5]undecane could involve further exploration of its polymerization properties, particularly in relation to the incorporation of other hetero atoms into the bicyclic structure. This could potentially lead to the development of polymers with improved refractive indices and mechanical properties.